![molecular formula C18H16BrNO2S2 B6477606 N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromo-5-methoxybenzamide CAS No. 2640978-55-6](/img/structure/B6477606.png)
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromo-5-methoxybenzamide
Overview
Description
“N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-2-bromo-5-methoxybenzamide” is a complex organic compound. The 2,2’-bithiophene component is an organic compound and is the most common of the three isomers with formula (C4H3S)2 . It has been used in the synthesis of new conjugated polymers .
Synthesis Analysis
2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT . The polymers showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below −5.20 eV .Molecular Structure Analysis
The molecular structure of 2,2’-bithiophene, a component of the compound , has been studied. It has a molecular formula of C8H6S2, an average mass of 166.263 Da, and a monoisotopic mass of 165.991089 Da .Chemical Reactions Analysis
The chemical reactions involving 2,2’-bithiophene have been studied. It has been polymerized with other compounds to create new conjugated polymers .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,2’-bithiophene, a component of the compound , have been studied. It is a colorless solid, although commercial samples are often greenish . More detailed properties such as melting point, boiling point, density, and others are not available in the retrieved data.Scientific Research Applications
Organic Solar Cells
The 2,2’-bithiophene component of the compound can act as an electron donor in organic solar cells . The addition of substituents can influence the molecule’s excitation energy, which is crucial for the efficiency of solar cells . Therefore, this compound could potentially be used in the development of more efficient organic solar cells.
Organic Field-Effect Transistors (OFETs)
Poly{[N,N′-bis(2-octyldodecyl)-1,4,5,8-naphthalene-dicarboximide-2,6-diyl]-alt-5,5′-(2,2′-bithiophene)}, a polymer that contains 2,2’-bithiophene, has been extensively utilized in OFET applications . Given the structural similarity, the compound could also find potential use in OFETs.
All-Polymer Solar Cells
The compound could be used in all-polymer solar cells (all-PSCs). Naphthalene diimide bithiophene P(NDI2OD-T2) is a well-known donor-acceptor polymer that has been explored as n-type material in all-PSCs . The compound, with its similar structure, could potentially be used in a similar manner.
Thermoelectric Devices
Poly(2,2′-bithiophene) (PBT), a polymer that contains 2,2’-bithiophene, has been used as an active layer in thermoelectric devices . Depending on the electrode material, PBT can exhibit either p- or n-type behavior . This suggests that the compound could potentially be used in thermoelectric devices.
Safety and Hazards
properties
IUPAC Name |
2-bromo-5-methoxy-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrNO2S2/c1-22-12-4-6-15(19)14(11-12)18(21)20-9-8-13-5-7-17(24-13)16-3-2-10-23-16/h2-7,10-11H,8-9H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVKQXCZADRXZKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NCCC2=CC=C(S2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-bromo-5-methoxybenzamide | |
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